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Compound of Interest

Compound Name: 1-Propanol-13C3

Cat. No.: B1429346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Propanol-13C3, a stable isotope-labeled compound crucial for a variety of
research applications. This document details experimental protocols for its synthesis and
analysis, and illustrates its utility in metabolic research through detailed diagrams.

Core Physical and Chemical Properties

1-Propanol-13C3 is the isotopically labeled form of 1-propanol where all three carbon atoms
are the 13C isotope. This labeling results in a mass shift of +3 compared to the unlabeled
compound, making it an invaluable tracer in mass spectrometry-based studies.[1][2]

Physical Properties of 1-Propanol-13C3
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Property Value Source
Molecular Formula 13C3HsO [2]
Molecular Weight 63.07 g/mol [11[2][3]
Appearance Clear, colorless liquid [4]
Odor Zr:rhpc;lmusty, like rubbing 4]
Boiling Point 97 °C (lit.) [2][5]
Melting Point -127 °C (lit.) [2][5]
Density 0.843 g/mL at 25 °C [2]
Flash Point 15 °C (closed cup) [2]

Chemical and Spectroscopic Properties of 1-Propanol-

13C3
Property Value Source
CAS Number 1173020-91-1 [1][2]

Isotopic Purity

=99 atom % 13C

[2]

Chemical Purity

=298%

[3]

InChl Key

BDERNNFJINOPAEC-
VMIGTVKRSA-N

[1](2]

SMILES String

[13CH3][13CH2][13CH2]O

[2]

Mass Shift

M+3

[2]

Key Chemical Reactions

1-Propanol-13C3 undergoes the typical reactions of a primary alcohol. These reactions are

fundamental to its application in chemical synthesis and as a metabolic tracer.
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o Oxidation: Oxidation of 1-Propanol-13C3 can yield either [13C3]propionaldehyde or
[13C3]propionic acid, depending on the oxidizing agent and reaction conditions.

 Esterification: Reaction with a carboxylic acid (e.g., acetic acid) in the presence of an acid
catalyst results in the formation of the corresponding [13C3]propy! ester.

o Dehydration: Acid-catalyzed dehydration of 1-Propanol-13C3 produces [13C3]propene.

Combustion: Complete combustion of 1-Propanol-13C3 yields 13CO2 and Hz0.

Experimental Protocols

Synthesis of 1-Propanol-13C3 via Catalytic
Hydrogenation of [13C3]Propionaldehyde

This protocol is adapted from industrial processes for the synthesis of 1-propanol.
Materials:

e [13C3]Propionaldehyde

Nickel-based catalyst (e.g., highly dispersed nickel on a support)

Hydrogen gas (high purity)

Anhydrous solvent (e.g., ethanol or isopropanol)

High-pressure reactor (autoclave)

Procedure:

o Catalyst Activation: The nickel-based catalyst is reduced in the reactor under a stream of
hydrogen gas at an elevated temperature, as specified by the manufacturer.

e Reaction Setup: The activated catalyst is suspended in the anhydrous solvent within the
high-pressure reactor. The system is then sealed and purged with nitrogen, followed by
hydrogen.
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» Hydrogenation: A solution of [13C3]propionaldehyde in the same solvent is introduced into
the reactor. The reactor is pressurized with hydrogen to a designated pressure (e.g., 0.5
MPa) and heated to the reaction temperature (e.g., 383 K).[1] The reaction mixture is stirred
vigorously to ensure efficient contact between the reactants and the catalyst.

e Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots (if the
reactor allows) and analyzing them by Gas Chromatography (GC) to observe the
disappearance of the starting material and the appearance of the product.

o Work-up: Upon completion, the reactor is cooled to room temperature and the excess
hydrogen is carefully vented. The catalyst is removed by filtration.

 Purification: The resulting solution containing 1-Propanol-13C3 is purified by fractional
distillation to remove the solvent and any byproducts. The purity of the final product should
be assessed by GC and its identity confirmed by mass spectrometry and NMR spectroscopy.

Purification of 1-Propanol-13C3

For applications requiring highly pure and anhydrous 1-Propanol-13C3, further purification
steps may be necessary.

Materials:

e Synthesized 1-Propanol-13C3

e Drying agent (e.g., anhydrous magnesium sulfate, molecular sieves)
o Fractional distillation apparatus

Procedure:

e Drying: The crude 1-Propanol-13C3 is treated with a suitable drying agent to remove
residual water. For instance, it can be refluxed over calcium oxide (CaO) for several hours
followed by distillation.

o Fractional Distillation: The dried 1-Propanol-13C3 is then subjected to careful fractional
distillation. The fraction boiling at approximately 97 °C is collected.
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o Storage: The purified 1-Propanol-13C3 should be stored under an inert atmosphere (e.g.,
argon or nitrogen) to prevent moisture absorption.

13C NMR Spectroscopy of 1-Propanol-13C3

Objective: To confirm the isotopic labeling pattern and assess the chemical environment of the
carbon atoms.

Instrumentation and Parameters:
e Spectrometer: A high-field NMR spectrometer.

e Solvent: A deuterated solvent such as chloroform-d (CDCIs) or dimethyl sulfoxide-d6 (DMSO-
de).

e Technique: A standard one-dimensional 13C NMR experiment with proton decoupling is
typically performed. Given the high 13C enrichment, signal-to-noise will be excellent,
allowing for rapid data acquisition.

e Acquisition Parameters:

o

Pulse Program: A standard single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).
o Decoupling: Broadband proton decoupling (e.g., 'garp' or 'waltz16").

o Relaxation Delay (d1): A sufficient delay (e.g., 2-5 seconds) should be used to allow for full
relaxation of the 13C nuclei, although for qualitative analysis, a shorter delay may be
acceptable.

o Number of Scans (ns): Due to the high isotopic enrichment, a small number of scans will
be sufficient.

Expected Spectrum: The 13C NMR spectrum of 1-Propanol-13C3 will show three distinct
signals, corresponding to the three non-equivalent carbon atoms. Due to the high 13C
concentration, 13C-13C coupling will be observable, leading to splitting of the signals. This is in
contrast to a 13C NMR spectrum of unlabeled 1-propanol where such coupling is statistically
insignificant.
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Mandatory Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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